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Compound of Interest

Compound Name:
2-amino-5-methoxypyrimidin-

4(3H)-one

CAS No.: 4763-35-3

Cat. No.: B1274760

Get Quote

Abstract & Chemical Identity
This Application Note provides a standardized protocol for the handling, storage, and

solubilization of 2-amino-5-methoxypyrimidin-4(3H)-one, commonly known as 5-

Methoxycytosine (5-MeO-Cyt). This compound is a modified pyrimidine nucleobase

increasingly utilized in epigenetic research, RNA therapeutic development (to reduce

immunogenicity), and as a pharmaceutical intermediate.

Due to its tautomeric nature and specific solubility profile, improper handling can lead to

degradation (deamination) or precipitation, compromising experimental reproducibility. This

guide synthesizes physicochemical data with field-proven laboratory standards.
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Property Specification

Common Name 5-Methoxycytosine

IUPAC Name 2-amino-5-methoxypyrimidin-4(3H)-one

CAS Number 4763-35-3

Molecular Formula C₅H₇N₃O₂

Molecular Weight 141.13 g/mol

Appearance White to off-white crystalline powder

pKa (Estimated)
~4.5 (N3 protonation), ~12 (Amine/Lactam

deprotonation)

Solubility
DMSO (High), Dilute Acid/Base (Moderate),

Water (Low/Poor)

Critical Note on Nomenclature: Vendors may list this compound under the tautomeric form 2-

amino-5-methoxy-4(1H)-pyrimidinone. These are the same chemical entity.[1] In solution, the

compound exists in equilibrium, predominantly favoring the "one" (keto) form over the "ol" (enol)

form.

Safety & Hazard Mitigation
While specific toxicological data for 5-methoxycytosine is limited compared to cytosine, all

modified nucleobases should be treated as potential mutagens or reproductive toxins until

proven otherwise.

PPE: Nitrile gloves (double-gloving recommended for stock preparation), safety goggles, and

lab coat.
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Inhalation: Handle all dry powder within a Class II Biosafety Cabinet or Chemical Fume Hood

to prevent inhalation of particulates.

Waste: Dispose of as hazardous organic waste (P-listed equivalent protocols

recommended).

Storage & Stability Protocol
Modified cytosine analogs are susceptible to deamination (hydrolysis of the exocyclic amine to

a ketone), converting the compound to 5-methoxyuracil. This reaction is accelerated by

moisture, heat, and extreme pH.

Protocol: Receipt and Long-Term Storage
Upon Receipt: Inspect the vial for integrity. If the compound appears yellow or caked, it may

have suffered moisture damage.

Desiccation: Store the primary vial in a secondary container (e.g., a Falcon tube or dedicated

desiccator box) containing active silica gel or molecular sieves.

Temperature: Maintain at -20°C. For storage exceeding 12 months, -80°C is preferred to halt

slow oxidation of the methoxy group.

Light Protection: While less sensitive than fluorophores, methoxy-substituted aromatics can

be photo-reactive. Store in amber vials or wrap containers in aluminum foil.

Solubilization & Handling
The most common failure mode with 5-methoxycytosine is precipitation upon dilution into

aqueous buffers. The methoxy group increases lipophilicity compared to native cytosine,

making neutral aqueous solubility poor.

Solvent Selection Logic
DMSO (Dimethyl Sulfoxide): The gold standard for stock solutions. Soluble >50 mM.

Aqueous Acid (0.1 M HCl): Soluble due to protonation of the N3 position (pKa ~4.5). Good

for chemical synthesis but toxic to cell culture.
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Aqueous Base (0.1 M NaOH): Soluble due to deprotonation. Risk of accelerated

deamination. Avoid for long-term storage.

DOT Diagram: Solubilization Decision Tree

Start: 5-Methoxycytosine Powder

Check Downstream Application

Cell Culture / Biological Assay

Biological

Chemical Synthesis / Analytical Std

Chemical

Prepare Stock in Anhydrous DMSO
(10 - 100 mM)

If Organic Required

Dissolve in 0.01 - 0.1 M HCl
(Protonation aids solubility)

If Aqueous Required

Dilute into Media Proceed to Reaction

Check for Precipitation
(Keep DMSO < 0.5% final)

Click to download full resolution via product page

Caption: Decision matrix for solubilizing 5-methoxycytosine based on experimental

requirements. DMSO is preferred to prevent hydrolysis.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1274760/docs?utm_src=pdf-body-img#application-note-handling-storage-and-solubilization-of-5-methoxycytosine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274760?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol: Preparation of 100 mM Stock Solution
Calculate: For 14.1 mg of powder, add 1.0 mL of Anhydrous DMSO (Grade: Cell Culture

Tested, ≥99.9%).

Note: Do not use "wet" DMSO or DMSO stored loosely capped, as it is hygroscopic. Water

uptake initiates hydrolysis.

Vortex: Vortex vigorously for 30-60 seconds. The powder should dissolve completely to a

clear solution.

Aliquot: Dispense into single-use aliquots (e.g., 50 µL) in sterile amber microtubes.

Freeze: Store aliquots at -20°C. Do not refreeze after thawing.

Analytical Verification (QC)
Before committing the reagent to high-value experiments (e.g., solid-phase synthesis or cell

treatment), verify purity.

HPLC Method (Reverse Phase)
Column: C18 (e.g., Agilent Zorbax or Phenomenex Luna), 5 µm, 4.6 x 150 mm.

Mobile Phase A: Water + 0.1% Formic Acid (or TFA).

Mobile Phase B: Acetonitrile (MeCN) + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 15 minutes.

Detection: UV at 254 nm (aromatic ring) and 280 nm.

Success Criteria: Single peak >98% area integration.

Impurity Flag: A peak eluting earlier than the main peak often indicates 5-methoxyuracil

(deamination product), which is more polar.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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